Cas no 1334735-26-0 (2-Pyridineethanamine, 5-fluoro-a-methyl-, (aS)-)

• Product Name: 2-Pyridineethanamine, 5-fluoro-a-methyl-, (aS)-
• CAS No: 1334735-26-0
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 6424236
• PubChem ID: 165852602
• Update Time: 2025-06-11

2-Pyridineethanamine, 5-fluoro-a-methyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanamine, 5-fluoro-a-methyl-, (aS)-
• 2-Pyridineethanamine, 5-fluoro-α-methyl-, (αS)-
• 1334735-26-0
• EN300-1849857
• (2S)-1-(5-fluoropyridin-2-yl)propan-2-amine

• Inchi： 1S/C8H11FN2/c1-6(10)4-8-3-2-7(9)5-11-8/h2-3,5-6H,4,10H2,1H3/t6-/m0/s1
• InChI Key： UBUUANDGFXACLP-LURJTMIESA-N
• SMILES： C1(C[C@H](C)N)=NC=C(F)C=C1

Computed Properties

• Exact Mass: 154.09062652g/mol
• Monoisotopic Mass: 154.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 211.9±25.0 °C(Predicted)
• pka: 8.78±0.10(Predicted)

Additional information on 2-Pyridineethanamine, 5-fluoro-a-methyl-, (aS)-

Introduction to 2-Pyridineethanamine, 5-fluoro-α-methyl-, (aS)- (CAS No. 1334735-26-0)

2-Pyridineethanamine, 5-fluoro-α-methyl-, (aS)-, identified by its Chemical Abstracts Service number 1334735-26-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent and an α-methyl group, along with the specific stereochemistry denoted by the (aS) configuration, contributes to its unique chemical properties and makes it a subject of interest for further exploration.

The fluoro group is a key structural feature that often enhances the metabolic stability and binding affinity of pharmaceutical compounds. In particular, fluorine atoms can influence the electronic distribution and lipophilicity of molecules, making them valuable in drug design. The α-methyl group, on the other hand, can affect the conformational flexibility and reactivity of the molecule. Together with the chiral center indicated by the (aS) configuration, this compound exhibits a complex three-dimensional structure that may be critical for its biological function.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that pyridine derivatives can serve as scaffolds for developing drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The specific modification of 2-Pyridineethanamine, 5-fluoro-α-methyl-, (aS)- may confer unique properties that make it suitable for inhibiting specific enzymes or receptors involved in disease pathways.

In the context of drug discovery, the stereochemistry of a molecule plays a crucial role in determining its efficacy and safety. The (aS) configuration suggests that this compound may exhibit enantioselective interactions with biological targets. Such selectivity is highly desirable in pharmaceutical development, as it can minimize side effects and improve therapeutic outcomes. Researchers are increasingly focusing on chiral drugs due to their potential advantages over racemic mixtures.

Current research in the field of pyridine derivatives has identified several promising candidates for further development into novel therapeutics. For instance, studies have demonstrated that certain pyridine-based compounds can modulate neurotransmitter systems, making them candidates for treating neurological conditions. The structural features of 2-Pyridineethanamine, 5-fluoro-α-methyl-, (aS)-, including its fluoro substituent and chiral center, may contribute to its ability to interact with biological targets in a specific manner.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic asymmetric hydrogenation and fluorination methods, are often employed to introduce the desired functional groups with high precision. The development of efficient synthetic routes is essential for scaling up production and making these compounds accessible for further research.

Moreover, the biological evaluation of 2-Pyridineethanamine, 5-fluoro-α-methyl-, (aS)- has been conducted using various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits interesting pharmacological properties, such as anti-inflammatory and antimicrobial activities. These findings warrant further investigation into its potential therapeutic applications. Researchers are also exploring how structural modifications can enhance its activity and selectivity.

The integration of high-throughput screening technologies has accelerated the process of identifying bioactive compounds from large libraries. By combining computational methods with experimental validation, scientists can rapidly assess the potential of molecules like 2-Pyridineethanamine, 5-fluoro-α-methyl-, (aS)- for drug development. This approach allows for the efficient discovery of new leads that may address unmet medical needs.

In conclusion, 2-Pyridineethanamine, 5-fluoro-α-methyl-, (aS)- represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the fluoro substituent and chiral center, make it a valuable scaffold for developing novel therapeutics. Ongoing studies aim to elucidate its biological mechanisms and optimize its pharmacological properties for clinical applications. As research in this field progresses, compounds like this one are expected to contribute significantly to advancements in medicine.